Cas no 100487-74-9 (6-Chloro-5-fluoro-2-oxindole)

• Product Name: 6-Chloro-5-fluoro-2-oxindole
• CAS No: 100487-74-9
• MF: C₈H₅ClFNO
• MW: 185.582804441452
• MDL: MFCD09839325
• CID: 62155
• PubChem ID: 9794083
• Update Time: 2025-05-21

6-Chloro-5-fluoro-2-oxindole Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-fluoroindolin-2-one
• 6-Chloro-5-fluoro-1,3-dihydro-2H-indol-2-one
• 5-Fluoro-6-chloro-2-oxindole
• 6-Chloro-5-fluoro-2-oxindole
• 6-chloro-5-fluoro-1,3-dihydroindol-2-one
• 6-CHLORO-5-FLUORO-2-XOINDOLE
• 2H-INDOL-2-ONE, 6-CHLORO-5-FLUORO-1,3-DIHYDRO-
• 6-CHLORO-5-FLUOROOXINDOLE
• 5-FLUORO-6-CHLOROOXINDOLE
• 6-CHLORO-5-FLUORO-2,3-DIHYDRO-1H-INDOL-2-ONE
• QDUXBJGXHPPFJG-UHFFFAOYSA-N
• BH150
• 0208AA
• FC0203
• FCH874589
• CM13594
• AS06048
• 5-FLUORO-6-CHLORO-2-OXIND
• MFCD09839325
• PB28055
• DTXSID70430759
• Z1198234271
• SY002403
• 6-chloro-5-fluoro-1,3-dihydro-indol-2-one
• EN300-7409273
• FT-0602186
• AMY7655
• SCHEMBL222332
• AC-1776
• 100487-74-9
• AKOS005258954
• AS-31111
• CS-0053845
• A16207
• DB-011159
• 6-Chloro-5-fluoro-1,3-dihydro-2h-indol-2-one;

• MDL： MFCD09839325
• Inchi： 1S/C8H5ClFNO/c9-5-3-7-4(1-6(5)10)2-8(12)11-7/h1,3H,2H2,(H,11,12)
• InChI Key： QDUXBJGXHPPFJG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)NC(C2)=O)F

Computed Properties

• Exact Mass: 185.00400
• Monoisotopic Mass: 185.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 1.5

Experimental Properties

• Color/Form: 淡 红色结晶
• Density: 1.458
• Melting Point: 196-206 ºC
• Boiling Point: 327 ºC
• Flash Point: 152 ºC
• Refractive Index: 1.577
• PSA: 29.10000
• LogP: 2.11170

Additional information on 6-Chloro-5-fluoro-2-oxindole

6-Chloro-5-fluoro-2-oxindole: A Comprehensive Overview

The compound with CAS No. 100487-74-9, commonly referred to as 6-Chloro-5-fluoro-2-oxindole, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of oxindoles, which are known for their versatile structures and biological activities. Oxindoles are derivatives of indole, a heterocyclic aromatic compound, and are often used as building blocks in organic synthesis.

6-Chloro-5-fluoro-2-oxindole is characterized by its distinctive substitution pattern, featuring a chlorine atom at the sixth position and a fluorine atom at the fifth position of the indole ring. This substitution pattern contributes to its unique electronic and steric properties, making it a valuable molecule for further exploration in drug discovery and material science.

Recent studies have highlighted the potential of 6-Chloro-5-fluoro-2-oxindole in the development of novel therapeutic agents. For instance, researchers have investigated its role as a precursor in the synthesis of bioactive compounds with anti-tumor, anti-viral, and anti-inflammatory properties. The incorporation of halogens, such as chlorine and fluorine, into the indole framework has been shown to enhance the molecule's pharmacokinetic properties, including bioavailability and metabolic stability.

In addition to its biological applications, 6-Chloro-5-fluoro-2-oxindole has also been explored for its potential in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its use in the development of new materials for catalysis and sensing applications. Recent advancements in this area have demonstrated the feasibility of using this compound as a ligand in metalloporphyrin systems, which are highly sought after for their applications in artificial photosynthesis and energy storage.

The synthesis of 6-Chloro-5-fluoro-2-oxindole typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the chlorination and fluorination of indole derivatives under specific conditions, followed by oxidation to form the oxindole moiety. Researchers have also explored alternative synthetic routes, such as microwave-assisted synthesis and enzymatic catalysis, to improve the efficiency and sustainability of the production process.

From an environmental perspective, 6-Chloro-5-fluoro-2 oxindole has been evaluated for its eco-friendly properties. Studies have shown that this compound exhibits low toxicity towards aquatic organisms, making it a promising candidate for green chemistry applications. Furthermore, its ability to degrade under UV light has been investigated, providing insights into its potential use in self-healing materials and eco-friendly packaging solutions.

In conclusion, 6-Chloro-5-fluoro-2 oxindole is a versatile compound with a wide range of potential applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key molecule for future research endeavors. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is expected to play an increasingly important role in both academic research and industrial applications.